Cas no 1807216-68-7 (Ethyl 2-aminomethyl-6-cyano-4-hydroxyphenylacetate)

• Product Name: Ethyl 2-aminomethyl-6-cyano-4-hydroxyphenylacetate
• CAS No: 1807216-68-7
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• CID: 4946144
• Update Time: 2025-05-26

Ethyl 2-aminomethyl-6-cyano-4-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-aminomethyl-6-cyano-4-hydroxyphenylacetate

• Inchi： 1S/C12H14N2O3/c1-2-17-12(16)5-11-8(6-13)3-10(15)4-9(11)7-14/h3-4,15H,2,5-6,13H2,1H3
• InChI Key： NPLMIYIFDXCUTA-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C(C#N)=CC(=CC=1CN)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 310
• XLogP3: 0.3
• Topological Polar Surface Area: 96.3

Additional information on Ethyl 2-aminomethyl-6-cyano-4-hydroxyphenylacetate

Ethyl 2-aminomethyl-6-cyano-4-hydroxyphenylacetate (CAS No. 1807216-68-7): A Comprehensive Overview

Ethyl 2-aminomethyl-6-cyano-4-hydroxyphenylacetate, identified by its CAS number 1807216-68-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a unique structural arrangement of functional groups, has garnered attention for its potential applications in drug discovery and molecular biology research. The presence of both amino and cyano functional groups, coupled with a hydroxyl substituent, makes it a versatile intermediate for synthesizing more complex molecules.

The chemical structure of Ethyl 2-aminomethyl-6-cyano-4-hydroxyphenylacetate can be described as an aromatic acetate derivative with a methylene bridge connecting the amino group to the phenolic ring. This configuration suggests possible roles in enzyme inhibition, receptor binding, and other biochemical interactions. The cyano group, in particular, is known to influence electronic properties and reactivity, making this compound a candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the importance of such heterocyclic compounds in developing novel therapeutic agents. Researchers have been investigating the pharmacological properties of various derivatives of Ethyl 2-aminomethyl-6-cyano-4-hydroxyphenylacetate, focusing on their ability to modulate biological pathways relevant to diseases such as cancer, inflammation, and neurodegeneration. The combination of hydroxyl and cyano groups in its structure allows for diverse chemical modifications, enabling the synthesis of analogs with tailored biological activities.

In the realm of drug discovery, Ethyl 2-aminomethyl-6-cyano-4-hydroxyphenylacetate has been utilized as a building block for more complex molecules. Its ability to serve as a precursor in multi-step synthetic routes has made it valuable for academic and industrial research laboratories. The compound's stability under various reaction conditions further enhances its utility as an intermediate in organic synthesis.

The potential applications of Ethyl 2-aminomethyl-6-cyano-4-hydroxyphenylacetate extend beyond pharmaceuticals. In agrochemical research, derivatives of this compound have been explored for their herbicidal and pesticidal properties. The structural features that make it attractive for medicinal chemistry also contribute to its efficacy in controlling pests and weeds without posing significant environmental risks.

From a synthetic chemistry perspective, Ethyl 2-aminomethyl-6-cyano-4-hydroxyphenylacetate exemplifies the importance of functional group interplay in designing effective molecular probes. The interplay between the amino, cyano, and hydroxyl groups allows for selective reactions that can be harnessed to create libraries of compounds for high-throughput screening. This approach has been instrumental in identifying lead candidates for further development into therapeutic agents.

The growing interest in sustainable chemistry has also influenced the study of Ethyl 2-aminomethyl-6-cyano-4-hydroxyphenylacetate. Researchers are exploring greener synthetic methods to produce this compound, aiming to minimize waste and reduce environmental impact. Advances in catalytic processes and solvent systems have made it possible to synthesize this intermediate with higher yields and lower energy consumption.

In conclusion, Ethyl 2-aminomethyl-6-cyano-4-hydroxyphenylacetate (CAS No. 1807216-68-7) represents a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop new drugs and sustainable chemical processes. As our understanding of molecular interactions continues to evolve, compounds like Ethyl 2-aminomethyl-6-cyano-4-hydroxyphenylacetate will undoubtedly play a crucial role in advancing scientific knowledge and innovation.